Cas no 71922-04-8 (Proline, 1-nitroso-,methyl ester)

• Product Name: Proline, 1-nitroso-,methyl ester
• CAS No: 71922-04-8
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 548604
• Update Time: 2024-03-05

Proline, 1-nitroso-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Proline, 1-nitroso-,methyl ester
• DL-Proline,1-nitroso-, methyl ester
• Proline, 1-nitroso-, methyl ester (9CI)

• Inchi： 1S/C6H10N2O3/c1-11-6(9)5-3-2-4-8(5)7-10/h5H,2-4H2,1H3/t5-/m0/s1
• InChI Key： TWHZGAYWZCCUSQ-YFKPBYRVSA-N
• SMILES： C(OC)(=O)[C@@H]1CCCN1N=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6